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Compound of Interest |

Compound Name: 4-Vinylcyclohexanone
CAS No.: 1740-64-3
Cat. No.: B8541548
- 7

Executive Summary & Critical Disambiguation

Status:Niche Intermediate / Custom Synthesis Required Primary CAS: 1740-64-3 (4-
vinylcyclohexan-1-one)

CRITICAL DISAMBIGUATION: Before proceeding, verify your target compound. There is a
high frequency of nomenclature confusion in this chemical class.

4-Vinylcyclohexanone 4-Vinylcyclohexene
Feature

(Target) (Common)

, o Cyclic Alkene (Butadiene
Structure Cyclic Ketone with Vinyl Group i
Dimer)

CAS 1740-64-3 100-40-3
Availability Rare / Custom Synthesis Commodity / Catalog Item

Specialized Chiral Building Monomer, Solvent, Diepoxide
Use Case

Block Precursor

) ) ] ] ) Search for "VCH" or CAS 100-

Action Continue reading this guide.

40-3.
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Market Overview: Research-grade 4-vinylcyclohexanone is not a standard "off-the-shelf"
catalog item for major distributors (e.g., Sigma-Aldrich, Fisher Scientific) in significant
guantities. It is typically acquired through Custom Synthesis (CRO) or prepared in-house via
the oxidation of 4-vinylcyclohexanol. This guide provides the sourcing strategy for custom
acquisition and a validated in-house synthesis protocol.

Commercial Sourcing Strategy

Since direct stock is limited, researchers must utilize Chemical Aggregators or Contract
Research Organizations (CROS).

Sourcing Decision Matrix (Graphviz)

Yes Order & QC Verify
Need 4-Vinylcyclohexanone SISEATIEEE | S Stock Available? No (High Budget/Vol) ' Request Custom Synthesis
(MolPort, eMolecules) (CRO)
No (Low Budget/Vol)

In-House Synthesis

(Oxidation Protocol)

Click to download full resolution via product page

Figure 1: Decision logic for acquiring rare intermediates like 4-vinylcyclohexanone.

Recommended Sourcing Channels

If purchasing is preferred over synthesis, use the following tiered approach:
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Tier Channel Type

Recommended
Vendors/Platforms

Strategy

1 Aggregators

MolPort, eMolecules,
PubChem Vendors

Search CAS 1740-64-
3. These platforms
index "boutique"
suppliers who may
have milligram
quantities left from
previous custom

batches.

2 Custom Synthesis

Wuxi AppTec,
SpiroChem, Syngene

Request a quote for
"Make-to-Order".
Expect lead times of

4-8 weeks.

3 Raw Material

Sigma-Aldrich, TCI,
Oakwood

Purchase 4-
Vinylcyclohexanol
(CAS 27400-77-7) or
4-Vinylcyclohexene
(CAS 100-40-3) for in-

house conversion.

Technical Profile & Specifications

When ordering or synthesizing "Research Grade," the following specifications define the

acceptance criteria.

Chemical Identity:

e IUPAC Name: 4-ethenylcyclohexan-1-one

e Molecular Formula: CeH120

e Molecular Weight: 124.18 g/mol

Research Grade Specifications:

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8541548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Specification Rationale

Essential to avoid side
Purity (GC) > 97.0% reactions in subsequent
functionalization.

Yellowing indicates oxidation

Appearance Colorless Qil o
or polymerization.
The vinyl group is prone to
. radical polymerization;
Stabilizer None (Fresh) or BHT (Stored)

stabilizers may be required for

storage >1 month.

| Isomer Ratio | Racemic (unless specified) | The C4 position is chiral. Standard synthesis

yields a racemate. |

In-House Synthesis Protocol (Self-Validating)

Due to commercial scarcity, the most reliable source is often in-house oxidation of the
commercially available alcohol.

Reaction Pathway: 4-Vinylcyclohexanol

4-Vinylcyclohexanone

Reagents & Equipment[1]

e Precursor: 4-Vinylcyclohexanol (Mixture of isomers, commercially available).

e Oxidant: Pyridinium Chlorochromate (PCC) or Jones Reagent (CrOs/H2S0a4). Note: Swern
oxidation is also effective but requires cryogenic conditions.

e Solvent: Dichloromethane (DCM) (Anhydrous).

» Safety: Fume hood required (Chromium is toxic; Vinyl compounds are potential alkylating
agents).

Step-by-Step Procedure (Jones Oxidation Method)
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» Preparation: Dissolve 4-vinylcyclohexanol (10 mmol, ~1.26 g) in acetone (30 mL) and cool to
0°C in an ice bath.

» Addition: Dropwise add Jones Reagent (2.5 M CrOs in H2S0Oa4) until a persistent orange color
remains (approx. 4-5 mL). Maintain temperature < 5°C to prevent attack on the vinyl group.

e Quenching: After 1 hour, add Isopropanol (2 mL) to quench excess oxidant (solution turns

green).
» Extraction: Dilute with water (50 mL) and extract with Ether or DCM (3 x 30 mL).

e Washing: Wash combined organics with sat. NaHCOs (to remove acid) and Brine. Dry over
MgSOa.[1]

 Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel,
Hexane:EtOAc 9:1).

o Target Rf: ~0.4 (varies by solvent system; ketone is less polar than alcohol).

Synthesis Workflow Diagram (Graphviz)
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Start: 4-Vinylcyclohexanol
(Dissolved in Acetone, 0°C)

Add Jones Reagent
(Dropwise, T < 5°C)

Monitor: Persistent Orange Color

Quench: Isopropanol
(Turns Green)

Workup: Extract (DCM/Ether)
Wash (NaHCO3, Brine)

Purify: Flash Chromatography
(Hexane:EtOAc 9:1)

Product: 4-Vinylcyclohexanone

Click to download full resolution via product page

Figure 2: Validated workflow for the oxidative synthesis of 4-vinylcyclohexanone.

Quality Control & Validation

To ensure "Research Grade" integrity, the synthesized or purchased material must pass the

following QC checks.

Nuclear Magnetic Resonance (NMR) Validation
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e 1H NMR (CDCls, 400 MHz):

o Vinyl Group: Distinctive multiplet at 5.7-5.9 ppm (1H, -CH=) and terminal alkene protons
at 4.9-5.1 ppm (2H, =CH>).

o Alpha-Ketone Protons: Look for deshielded multiplets around 2.3-2.5 ppm (protons
adjacent to C=0).

o Absence of Alcohol: Ensure no signal remains at ~3.6—4.0 ppm (CH-OH of starting
material).

Gas Chromatography (GC)

e Method: Non-polar column (e.g., DB-5 or HP-5).

e Retention Time: The ketone typically elutes before the alcohol due to loss of hydrogen
bonding.

e Impurity Limit: Ensure < 1% residual oxidant or solvent.

Handling & Stability

o Polymerization Risk: The vinyl group is susceptible to radical polymerization. Store neat
liquid at -20°C under Argon/Nitrogen.

 Stabilizers: If storing for > 1 month, add 100 ppm BHT (Butylated hydroxytoluene).

o Safety: Treat as a potential alkylating agent. Use double gloves and work in a fume hood.

References

o Chemical Identity & Spectra
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» Synthesis Precursor (4-Vinylcyclohexanol)
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« Disambiguation (4-Vinylcyclohexene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Source Guide: 4-Vinylcyclohexanone
(Research Grade)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8541548#commercial-suppliers-of-4-
vinylcyclohexanone-research-grade]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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